Cas no 728016-84-0 (Butanoic acid, 4-(1-methylethoxy)-3-oxo-, 1,1-dimethylethyl ester)

• Product Name: Butanoic acid, 4-(1-methylethoxy)-3-oxo-, 1,1-dimethylethyl ester
• CAS No: 728016-84-0
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 4160096
• PubChem ID: 57444543
• Update Time: 2025-04-24

Butanoic acid, 4-(1-methylethoxy)-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(1-methylethoxy)-3-oxo-, 1,1-dimethylethyl ester
• SCHEMBL3828200
• DB-126123
• tert-butyl 4-isopropoxy-3-oxobutanoate
• 728016-84-0

• Inchi： 1S/C11H20O4/c1-8(2)14-7-9(12)6-10(13)15-11(3,4)5/h8H,6-7H2,1-5H3
• InChI Key： XQGRAUQPJHKAHL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CC(=O)COC(C)C

Computed Properties

• Exact Mass: 216.13615911Da
• Monoisotopic Mass: 216.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives